7-Bromo-1-propyl-1,2,3-benzotriazole-5-carbonitrile

• IUPAC Name: 7-bromo-1-propylbenzotriazole-5-carbonitrile
• InChI: InChI=1S/C10H9BrN4/c1-2-3-15-10-8(11)4-7(6-12)5-9(10)13-14-15/h4-5H,2-3H2,1H3
• InChI Key: RQJWGWNUIXIROR-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2Br)C#N)N=N1
• Molecular Formula: C10H9BrN4
• Molecular Weight: 265.11 g/mol

Description

7-Bromo-1-propyl-1,2,3-benzotriazole-5-carbonitrile, also known as BRPBC, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthetic Organic Chemistry Applications

This compound and its derivatives are extensively studied for their utility in synthesizing novel organic compounds with potential biological activities. For example, Hawkins et al. (1995) discussed the synthesis of thieno-extended purines, showcasing the versatility of bromoimidazole derivatives in constructing complex organic molecules (Hawkins, Iddon, & Longthorne, 1995). Similarly, Katritzky, Zhang, & Xie (1997) described benzotriazole-assisted aromatic ring annulation techniques, highlighting efficient methods to synthesize polysubstituted naphthalenes and phenanthrenes, showcasing the role of benzotriazole derivatives in facilitating complex organic reactions (Katritzky, Zhang, & Xie, 1997).

Photophysical Studies

The derivatives of "7-Bromo-1-propyl-1,2,3-benzotriazole-5-carbonitrile" have been utilized in the synthesis of luminescent materials. Tao et al. (2011) synthesized new luminescent materials based on 2,1,3-benzothiadiazole with carbazole moieties, demonstrating improved optical properties and thermostability due to the introduction of the carbazole moieties, indicating the potential of benzotriazole derivatives in developing advanced photophysical materials (Tao et al., 2011).

Environmental Science

In the environmental science domain, Huntscha et al. (2014) explored the aerobic biological degradation mechanisms of benzotriazoles, including "this compound," in activated sludge. They elucidated degradation pathways by identifying transformation products, providing insights into the fate of benzotriazole derivatives in wastewater treatment processes (Huntscha et al., 2014).